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methylbenzene

Cat. No.: B12974789

Get Quote

Executive Summary
In the context of fragment-based drug discovery (FBDD), the molecular formula C₈H₈BrClO

represents a critical class of halogenated building blocks—often manifesting as functionalized

phenethyl alcohols or halogenated ethers. These scaffolds are highly valued for their ability to

participate in transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-

Hartwig) due to the orthogonal reactivity of the aryl bromide and aryl chloride moieties.

This guide provides a definitive technical analysis of the C₈H₈BrClO formula, focusing on high-

resolution mass spectrometry (HRMS) isotopic deconvolution, structural elucidation of

regioisomers, and validated characterization protocols.

Molecular Metrics & Isotopic Physics
Precise molecular weight determination is the first line of defense against synthetic errors. For

halogenated compounds, the distinction between Average Molar Mass (used for stoichiometry)

and Monoisotopic Mass (used for MS identification) is non-negotiable.
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Quantitative Data Table
Metric Value Calculation Basis

Formula C₈H₈BrClO Stoichiometry

Average Molar Mass 235.48 g/mol
Standard Atomic Weights

(IUPAC Interval)

Monoisotopic Mass 233.9447 Da ⁸C, ¹H, ⁷⁹Br, ³⁵Cl, ¹⁶O

Exact Mass (M+2) 235.9427 Da
⁸¹Br/³⁵Cl or ⁷⁹Br/³⁷Cl

contributions

Heavy Atom Count 11 Non-hydrogen atoms

ClogP (Est.) 2.8 - 3.2
Isomer dependent

(Lipophilicity)

The Halogen Isotopic Fingerprint[5]
The presence of Bromine and Chlorine creates a unique spectral signature essential for

confirming the formula.[1]

Chlorine: ³⁵Cl (75.78%) and ³⁷Cl (24.22%) create a ~3:1 intensity ratio.

Bromine: ⁷⁹Br (50.69%) and ⁸¹Br (49.31%) create a ~1:1 intensity ratio.

When combined in C₈H₈BrClO, these probabilities multiply, resulting in a distinct "quartet-like"

cluster in the mass spectrum (M, M+2, M+4).

Visualization: Isotopic Distribution Logic
The following diagram illustrates the probability tree that generates the mass spectral envelope

for this specific formula.
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Figure 1: Isotopic probability tree demonstrating the origin of the M, M+2, and M+4 spectral

peaks characteristic of C₈H₈BrClO.

Structural Elucidation & Isomerism
The formula C₈H₈BrClO usually implies a disubstituted benzene ring with a two-carbon chain

containing oxygen. The three primary scaffold classes are:

Halogenated Phenethyl Alcohols: (e.g., 2-(4-bromo-2-chlorophenyl)ethanol).

Utility: Precursors to fused heterocycles via intramolecular cyclization.

Halogenated Anisoles/Ethers: (e.g., 4-bromo-2-chloro-1-ethoxybenzene).

Utility: Stable aryl halide building blocks for cross-coupling.

Alpha-Halo Ketones/Alcohols: (Less common for this exact formula but possible).

Critical Analysis: Distinguishing between regioisomers (position of Br vs. Cl vs. Sidechain) is

impossible via Mass Spectrometry alone. This requires Nuclear Magnetic Resonance (NMR).

Experimental Protocols (Self-Validating Systems)
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To ensure data integrity, the following protocols utilize internal controls to validate the identity of

C₈H₈BrClO isomers.

Protocol A: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm elemental composition and isotopic pattern.[2][3][4]

Sample Prep: Dissolve 0.1 mg of analyte in 1 mL MeOH (LC-MS grade). Filter through 0.2

µm PTFE.

Ionization: Electrospray Ionization (ESI) in Positive Mode (or APCI if the compound is non-

polar).

Note: Phenethyl alcohols often fly better as

or

.

Validation Criteria (Pass/Fail):

Mass Accuracy: Observed mass must be within ±5 ppm of 233.9447.

Isotope Match: The intensity of the M+2 peak must be within 10% relative error of the

theoretical calculation (approx 130% of M peak due to 79Br/81Br + 35Cl/37Cl overlap).

Protocol B: Regioisomer Determination via 1D/2D NMR
Objective: Assign the exact positions of Br and Cl on the aromatic ring.

Solvent: DMSO-d6 (preferred for alcohols to see -OH coupling) or CDCl3.

Experiment 1: ¹H NMR (Proton):

Look for the aromatic region (6.5 - 8.0 ppm).

Integration: Must sum to 3 protons for the aromatic ring.

Splitting:
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1,2,4-substitution: 1 doublet (d), 1 doublet of doublets (dd), 1 doublet (d).

1,2,3-substitution: 2 doublets, 1 triplet (t).

Experiment 2: ¹³C NMR (Carbon):

Confirm 8 unique carbon environments.

C-Br carbon typically appears ~120-130 ppm.

C-Cl carbon typically appears ~130-140 ppm.

C-O carbon (aliphatic) appears ~60-70 ppm.

Visualization: Analytical Workflow
This workflow ensures no false positives when identifying the scaffold.
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Figure 2: Step-by-step analytical workflow for validating halogenated organic scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Scaffolds: The C₈H₈BrClO Case Study]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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